Cas no 5625-56-9 (1,4-Piperazinedipropanesulfonic acid)

1,4-Piperazinedipropanesulfonic acid Properties

Names and Identifiers

• 1,4-Piperazinedipropanesulfonic acid
• Piperazine-1,4-dipropanesulphonic acid
• Piperazine-N,N'-bis(3-propanesulfonic acid)
• 1,4-PIPERAZINE-N,N’-BIS(PROPANESULFONIC ACID)
• 3-[4-(3-sulfopropyl)piperazin-1-yl]propane-1-sulfonic acid
• PIPPS
• 1,4-Bis-<3-sulfo-propyl>-piperazin
• 3,3'-piperazine-1,4-diyl-bis-propane-1-sulfonic acid
• BIB2013
• EINECS 227-059-7
• IN1146
• piperazine-1,4-dipropanesulfonic acid
• 1,4-piperazine bis(propanesulfonic acid)
• PDLPTSJWDUCMKS-UHFFFAOYSA-N
• FT-0606931
• DTXSID3063966
• MFCD00274122
• 5625-56-9
• 3,3'-(Piperazine-1,4-diyl)bis(propane-1-sulfonic acid)
• PIPERAZINE-N,N-BIS(3-PROPANESULFONICACID)
• 1,4-bis(3-sulfopropyl) piperazine
• 1,4-Piperazinedipropanesulfonic acid, and Piperazine-N,N'-bis(3-propanesulfonic Acid)
• FS-4261
• AKOS030239850
• 3,3'-(piperazine-1,4-diyl)dipropane-1-sulfonic acid
• SCHEMBL671899
• NS00033490
• 3,3'-(Piperazine-1,4-diyl)bis(propane-1-sulfonicacid)
• CS-0453773
• G83988
• HY-W342700
• DTXCID0042036
• +Expand

• MDL： MFCD00274122
• InChIKey： PDLPTSJWDUCMKS-UHFFFAOYSA-N
• Inchi： 1S/C10H22N2O6S2/c13-19(14,15)9-1-3-11-5-7-12(8-6-11)4-2-10-20(16,17)18/h1-10H2,(H,13,14,15)(H,16,17,18)
• SMILES： C(CN1CCN(CCCS(=O)(=O)O)CC1)CS(=O)(=O)O

Computed Properties

• Exact Mass: 330.091929g/mol
• Surface Charge: 0
• XLogP3: -6.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 330.091929g/mol
• Monoisotopic Mass: 330.091929g/mol
• Topological Polar Surface Area: 132Ų
• Heavy Atom Count: 20
• Complexity: 425
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.19720
• PSA: 131.98000
• Refractive Index: 1.552
• Color/Form: White powder
• Density: 1.413